2-Chloro-5-hydroxycyclohex-1-enecarbaldehyde

• Molecular Formula: C7H9ClO2
• Molecular Weight: 160.60 g/mol
• IUPAC Name: 2-chloro-5-hydroxycyclohexene-1-carbaldehyde
• InChI: InChI=1S/C7H9ClO2/c8-7-2-1-6(10)3-5(7)4-9/h4,6,10H,1-3H2
• InChI Key: NAXKHDLQXSCLAX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=C(CC1O)C=O)Cl

Description

2-Chloro-5-hydroxycyclohex-1-enecarbaldehyde is a useful research compound. Its molecular formula is C7H9ClO2 and its molecular weight is 160.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Phosphorus oxychloride (4.08 mL) was added to cooled (−10° C.) N,N-dimethylformamide (20 mL). The temperature was maintained below 0° C. Stirring was continued for another 30 minutes before the addition of 4-(tert-butyldimethylsilyloxy)cyclohexanone (10 g). The mixture was then stirred at room temperature for 2 hours before it was diluted with ethyl acetate (300 mL) and washed with water (3×), brine and dried over Na2SO4. After filtration and concentration, the crude product was used directly in the next reaction without further purification.